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CAS No.: 704888-90-4

Cat. No.: S519372

ARP-100 is designed as a potent and selective inhibitor of matrix metalloproteinase-2 (MMP-2 or
gelatinase A) [1] [2] [3]. The table below summarizes its inhibitory activity (IC50 values) against various

MMPs, highlighting its strong selectivity.

Target Enzyme IC50 Value Selectivity vs. MMP-2
MMP-2 12 nM [1] [2] [3] -

MMP-9 200 nM (0.2 uM) [1] [2] [3] ~17-fold less selective
MMP-3 4.5 uM [1] [2] [3] ~375-fold less selective
MMP-1 >50 uM [1] [2] [3] >4,000-fold less selective
MMP-7 >50 uM [1] [2] [3] >4,000-fold less selective

This selectivity arises because ARP-100 interacts with the S1' pocket of MMP-2 [1] [2]. The presence of a

large, rigid biphenyl group is key to this selective interaction, as it fits well in MMP-2's S1' pocket but poorly
in the same pocket of other MMPs like MMP-1 [4].

Anti-Invasive Activity and Experimental Evidence
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ARP-100 demonstrates functional biological activity by reducing cancer cell invasion. The following

diagram illustrates the experimental workflow and role of ARP-100.
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e Cell Line: HT1080 human fibrosarcoma cells [3] [4] [5]. These cells are known to highly express
MMP-2 and MMP-9, making them a standard model for invasion studies [4].

¢ Experimental Setup: Cells are plated on a Matrigel-coated surface, which simulates the
extracellular matrix. Cancer cells must degrade this matrix to form invasive protrusions [1] [3].

e Treatment: Cells are incubated with 50 nM ARP-100 for 1 hour before or during the invasion assay
(1] 3].

¢ Key Outcome: Treatment with ARP-100 results in a significant reduction in the total number of
invasive elongations, demonstrating its efficacy in inhibiting the invasive capability of cancer cells in
vitro [1] [2] [3].
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Application Notes for Researchers

¢ Solubility and Storage: For in vitro studies, ARP-100 is soluble to 200 mM in DMSO [4] [5]. It is
recommended to store the powder desiccated at -20°C, and freshly prepared stock solutions in
DMSO can typically be stored at -20°C for several months [2] [4] [5].

e Selectivity in Context: While highly selective for MMP-2 over several other MMPs, researchers
should note that ARP-100 does inhibit MMP-9 at a higher concentration (200 nM). This is important
for interpreting results, as MMP-9 is also deeply involved in cancer invasion pathways [1] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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